Butane-1,4-diammonium diiodide
Overview
Description
Butane-1,4-diammonium diiodide is a useful research compound. Its molecular formula is C4H14I2N2 and its molecular weight is 343.98 g/mol. The purity is usually 95%.
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Scientific Research Applications
Conformational Rigidity and Synthetic Applications : Butane-1,2-diacetals, closely related to Butane-1,4-diammonium diiodide, provide strong conformational rigidity and chiral information, making them powerful tools for synthesizing natural products and biologically interesting compounds (Lence, Castedo, & González‐Bello, 2008).
Enhanced Photovoltaic Efficiency : A 1,4-butanediamine-based 2D capping layer, similar to this compound, enhances photovoltaic efficiency and environmental stability in perovskite solar cells. This results in a significant 20.32% energy conversion efficiency and improved long-term stability (Wang et al., 2021).
Crystal Structure and Ionic Layering : this compound crystallizes in a herring-bone fashion with ionic layers separated by hydrocarbon layers, exhibiting a structure similar to its dichloride and dibromide counterparts (Lemmerer & Billing, 2006).
Organic-Inorganic Hybrid Potential : The compound shows promise for organic-inorganic hybrids due to its unique crystalline structure, characterized by complex hydrogen-bonding networks (Ouasri, Rhandour, Saadi, & El Ammari, 2014).
Unique Packing and Hydrogen Bonding : Butane-1,4-diammonium sulphate, a compound related to this compound, exhibits a unique packing arrangement and extensive hydrogen-bonding network, indicative of its potential for specialized applications (Blerk & Kruger, 2008).
Impact on Solar Cell Performance : Asymmetric organic ligands in perovskites, like this compound, can alter their optical properties, potentially improving solar cell performance (Silver, Xun, Li, Brédas, & Kahn, 2020).
Properties
IUPAC Name |
4-azaniumylbutylazanium;diiodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2.2HI/c5-3-1-2-4-6;;/h1-6H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZUCBFLUEBDNSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC[NH3+])C[NH3+].[I-].[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14I2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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